Cas no 1806781-90-7 (5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine)

• Product Name: 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine
• CAS No: 1806781-90-7
• MF: C₇H₅Br₂F₂N
• MW: 300.926107168198
• CID: 4799068
• Update Time: 2025-10-28

5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H5Br2F2N/c8-2-4-1-5(9)3-12-6(4)7(10)11/h1,3,7H,2H2
• InChI Key： NWOCRVZFZYQYPU-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CN=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine

5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine: A Comprehensive Overview

5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine, also known by its CAS number 1806781-90-7, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and features bromine and difluoromethyl substituents at specific positions, making it unique in terms of its chemical properties and potential applications.

The structure of 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine is characterized by a pyridine ring with bromine atoms at positions 5 and 3, as well as a difluoromethyl group at position 2. This substitution pattern not only imparts distinct electronic properties to the molecule but also influences its reactivity in various chemical reactions. Recent studies have highlighted the importance of such substituted pyridines in the development of advanced materials, particularly in the realm of optoelectronics and catalysis.

One of the most notable aspects of this compound is its role in the synthesis of functional materials. Researchers have demonstrated that 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine can serve as a versatile building block for constructing complex molecular architectures. For instance, its bromine substituents make it an ideal candidate for nucleophilic aromatic substitution reactions, which are pivotal in the construction of heterocyclic compounds with tailored functionalities.

In addition to its synthetic applications, this compound has also been explored for its potential in catalytic processes. The presence of electron-withdrawing groups, such as bromine and difluoromethyl, enhances the electrophilic character of the pyridine ring, making it an effective catalyst in certain organic transformations. Recent advancements in asymmetric catalysis have further underscored the importance of such compounds in achieving high enantioselectivity in chemical reactions.

The synthesis of 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a suitably substituted pyridine derivative, followed by subsequent functionalization steps to introduce the difluoromethyl group. The optimization of these steps has been a focus of recent research efforts, with studies aiming to improve both yield and selectivity.

From an environmental standpoint, the development of sustainable synthetic routes for this compound is increasingly important. Researchers are exploring green chemistry principles to minimize waste and reduce energy consumption during its production. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high product quality.

In conclusion, 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across various scientific disciplines, ensuring its relevance in both academic research and industrial applications.